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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396

This guide provides a detailed comparison of the performance characteristics of C.l. Disperse
Red 54 against a selection of other high-energy red disperse dyes. The data presented is
intended for researchers, scientists, and professionals in drug development and related fields

who utilize these dyes in their work. The information is compiled from various publicly available
sources.

Performance Data Summary

The following table summarizes the key fastness properties of Disperse Red 54 and several
alternative high-energy disperse dyes. Fastness is rated on a scale of 1 to 5 for washing,
sublimation, and rubbing, and on a scale of 1 to 8 for light fastness, where a higher number
indicates better performance. It is important to note that the data is collated from different
manufacturers and suppliers, and testing conditions may vary.
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. Light Sublimati Rubbing
Dye Chemical Wash
C.l. Name Fastness on Fastness
Name Class Fastness
(Xenon) Fastness (Wet)
Disperse
11131 Monoazo 6 5 4-5 4-5
Red 54
Disperse Anthraquin Not
60756 6-7 4-5 4-5 N
Red 60 one Specified
Disperse
11116 Monoazo 6 4-5 4 4-5
Red 73
Disperse Not Not
N N 6-7 4-5 4 4-5
Red 82 Specified Specified
Disperse Not Anthraquin
N Excellent Excellent Good Good
Red 92 Specified one
Disperse Not
11338 Monoazo 6-7 4-5 4-5 -
Red 167 Specified

Disperse Red 54, a monoazo dye, demonstrates good all-around fastness properties. When

compared to other high-energy disperse dyes, particularly those of the anthraquinone class like

Disperse Red 60 and Disperse Red 92, it holds a competitive position. Anthraquinone dyes are

noted for their bright colors and generally good light fastness and chemical stability. High-

energy disperse dyes, in general, are characterized by larger molecular sizes and are suitable

for dyeing at temperatures above 129°C, which typically imparts excellent sublimation and

overall fastness properties.

Experimental Protocols

The fastness properties listed in the table are determined by standardized experimental

procedures. The most commonly used standards are those developed by the International

Organization for Standardization (ISO) and the American Association of Textile Chemists and

Colorists (AATCC). Below are detailed methodologies for the key experiments.

1. Colorfastness to Light (Xenon Arc Lamp Test)
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This test evaluates the resistance of the dye to fading when exposed to an artificial light source
that mimics natural sunlight.

 Principle: A specimen of the dyed textile is exposed to light from a xenon arc lamp under
controlled temperature and humidity conditions. The change in color is assessed by
comparing the exposed sample to an unexposed portion of the same sample.

o Apparatus: Xenon arc lamp lightfastness tester.
e Procedure (based on ISO 105-B02 / AATCC TM16.3):
o A portion of the dyed specimen is partially covered with an opaque mask.
o The specimen is placed in the lightfastness tester along with Blue Wool standards.

o The samples are exposed to the xenon arc light under specified conditions of temperature
and humidity.

o The exposure is continued until a specified color change is observed on the Blue Wool
standards.

o The color change of the tested specimen is evaluated by comparing the exposed and
unexposed areas using the Grey Scale for Assessing Change in Colour (ISO 105-A02).
The rating is given on a scale of 1 (poor) to 8 (highest).

2. Colorfastness to Washing

This test assesses the resistance of the dye to desorption and transfer to adjacent fabrics
during laundering.

e Principle: A dyed specimen, in contact with a multi-fiber fabric strip, is subjected to a
simulated washing process in a soap or detergent solution with mechanical agitation. The
change in color of the specimen and the staining of the multi-fiber strip are evaluated.

o Apparatus: Launder-Ometer or similar washing fastness tester.

e Procedure (based on ISO 105-C06 / AATCC 61):
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A 40 mm x 100 mm specimen of the dyed textile is prepared.
A multi-fiber adjacent fabric of the same dimensions is attached to the specimen.

The composite specimen is placed in a stainless-steel container with a specified volume of
washing solution and stainless-steel balls for mechanical action.

The container is agitated in the tester at a specified temperature (e.g., 60°C) for a defined
duration (e.g., 30 minutes).

After washing, the specimen is rinsed and dried.

The change in color of the specimen is assessed using the Grey Scale for Assessing
Change in Colour, and the staining on each fiber of the multi-fiber strip is assessed using
the Grey Scale for Assessing Staining (ISO 105-A03). Ratings are from 1 (poor) to 5
(excellent).

3. Colorfastness to Sublimation (Dry Heat)

This test is particularly important for disperse dyes as they can vaporize at high temperatures,

which can occur during storage or ironing.

e Principle: The dyed textile is heated under pressure in contact with an undyed white fabric.

The change in color of the dyed sample and the staining of the white fabric are assessed.

o Apparatus: Heat press or suitable heating device.

e Procedure (based on ISO 105-P01 / AATCC 117):

[e]

o

o

[¢]

A specimen of the dyed textile is placed between two pieces of undyed white fabric.

The composite sample is placed in a heating device and subjected to a specified
temperature (e.g., 180°C or 210°C) and pressure for a specific duration (e.g., 30 seconds).

After heating, the sample is allowed to cool.

The color change of the specimen and the staining of the adjacent white fabrics are
evaluated using the respective Grey Scales. Ratings are from 1 (poor) to 5 (excellent).
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4. Colorfastness to Rubbing (Crocking)

This test determines the amount of color transferred from the surface of a colored textile to
another surface by rubbing.

e Apparatus: Crockmeter.

e Procedure (based on ISO 105-X12 / AATCC 8):

[¢]

A specimen of the dyed textile is mounted on the base of the crockmeter.
o A standard white cotton rubbing cloth is fixed to the rubbing finger of the crockmeter.

o The test is performed under both dry and wet conditions. For the wet test, the rubbing
cloth is wetted with distilled water.

o The rubbing finger is moved back and forth across the specimen a specified number of
times with a constant downward force.

o The amount of color transferred to the white rubbing cloth is assessed using the Grey
Scale for Assessing Staining. Ratings are from 1 (heavy staining) to 5 (no staining).

Visualizations

Below are diagrams illustrating the general workflow for evaluating the performance of disperse
dyes.
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Caption: General workflow for the evaluation of disperse dye performance.
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Caption: Logical relationship between dyeing process, stress factors, and performance
outcomes.

 To cite this document: BenchChem. [A Comparative Analysis of Disperse Red 54 and Other
High-Energy Disperse Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#benchmarking-disperse-red-54-against-
other-high-energy-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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